XSJ110

• Molecular Formula: C23H20N2O5
• Molecular Weight: 404.4 g/mol
• InChI: InChI=1S/C23H20N2O5/c1-3-18(26)19-12-7-5-6-8-16(12)24-20-13(19)10-25-17(20)9-15-14(21(25)27)11-30-22(28)23(15,29)4-2/h5-9,29H,3-4,10-11H2,1-2H3/t23-/m0/s1
• InChIKey: PVGXFFJKEKCSED-QHCPKHFHSA-N

XSJ110 Procurement Guide: Camptothecin 7-Propionyl Derivative Topo I Inhibitor for Ampullary Carcinoma Research

XSJ110 is a camptothecin (CPT) 7-propionyl derivative that functions as a potent and irreversible inhibitor of topoisomerase I (Topo I) . It was designed and synthesized as part of a series of CPT derivatives targeting ampullary carcinoma (AC), a rare gastrointestinal malignancy with few therapeutic options [1]. XSJ110 demonstrates an IC50 of 0.133 ± 0.008 μM against DPC-X3 ampullary carcinoma cells, a 69-fold improvement in potency over the parent compound CPT (IC50 = 9.147 ± 0.159 μM) [1]. The compound induces Topo I-mediated DNA double-strand breaks, G0/G1 cell cycle arrest, and caspase-dependent apoptosis .

1

Topoisomerase I inhibition in ampullary carcinoma Irreversible inhibitor with reported activity in DPC‑X3 cells; supports target‑engagement studies.

2

Favorable selectivity over normal epithelium Reported selectivity index supports discrimination of tumor‑specific effects from general cytotoxicity.

3

Compatible with advanced models Demonstrated activity in patient‑derived organoids and in vivo models; suitable for translational research workflows.

• [1] Du L, et al. Antitumor activity of topoisomerase I targeted by camptothecin 7-propionyl derivatives against ampullary carcinoma. Bioorganic Chemistry. 2025;162:108610. View Source

Why Generic Topo I Inhibitors Cannot Substitute for XSJ110 in Ampullary Carcinoma Research

Camptothecin (CPT) and its clinically used analogs (e.g., topotecan, irinotecan/SN-38) are well-established Topo I inhibitors, yet their utility in ampullary carcinoma (AC) research is limited by several factors. CPT exhibits poor stability due to lactone ring hydrolysis and high systemic toxicity [1]. Irinotecan requires hepatic activation to SN-38, introducing pharmacokinetic variability, while topotecan has not been systematically evaluated in AC models [2]. XSJ110 was specifically optimized via C7-propionyl modification to address these limitations in the AC context. Direct comparative data demonstrate that simply substituting a generic Topo I inhibitor would result in a 69-fold loss in potency against DPC-X3 AC cells (IC50 9.15 μM for CPT vs. 0.133 μM for XSJ110) and a loss of the favorable selectivity and safety profile observed in preclinical studies [3].

Parent camptothecin High normal intestinal cell toxicity leads to an unfavorable selectivity margin; may confound tumor‑specific interpretation.

5‑Fluorouracil DPC‑X3 cells show documented resistance to 5‑FU; its lack of activity limits its utility as a reference in AC models.

Irinotecan / Topotecan Not characterized in ampullary carcinoma models; class‑level toxicity profiles differ and require model‑specific validation.

• [1] Du L, et al. Antitumor activity of topoisomerase I targeted by camptothecin 7-propionyl derivatives against ampullary carcinoma. Bioorganic Chemistry. 2025;162:108610. View Source
• [2] Mathijssen RH, et al. Clinical pharmacokinetics and metabolism of irinotecan (CPT-11). Clinical Cancer Research. 2001;7(8):2182-2194. View Source
• [3] PubMed Abstract. Antitumor activity of topoisomerase I targeted by camptothecin 7-propionyl derivatives against ampullary carcinoma. PMID: 40403499. View Source

XSJ110 Comparative Efficacy & Selectivity Data vs. Camptothecin in Ampullary Carcinoma Models

69-Fold Enhanced Potency Against DPC-X3 Ampullary Carcinoma Cells Compared to Camptothecin

XSJ110 demonstrates a 69-fold improvement in potency against DPC-X3 ampullary carcinoma cells compared to the parent compound camptothecin (CPT) under identical assay conditions [1]. This differential is critical for researchers studying AC, where CPT itself shows limited efficacy.

Potency in DPC‑X3 cells

Head-to-head

XSJ110 IC₅₀ 0.133 µM vs CPT 9.147 µM

Supports target‑specific potency evaluation; reported ~69‑fold difference.

MTT assay, 48 h; ranked highest among 18 derivatives tested.

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	0.133 ± 0.008 μM
Comparator Or Baseline	Camptothecin (CPT): 9.147 ± 0.159 μM
Quantified Difference	69-fold improvement (p < 0.001)
Conditions	DPC-X3 human ampullary carcinoma cell line, MTT assay, 48-hour exposure

Why This Matters

This quantifies that substituting XSJ110 with generic CPT would result in a 69-fold loss in potency in this AC model, directly impacting experimental outcomes and reproducibility.

• [1] Du L, et al. Antitumor activity of topoisomerase I targeted by camptothecin 7-propionyl derivatives against ampullary carcinoma. Bioorganic Chemistry. 2025;162:108610. View Source

Superior Cancer Cell Selectivity: XSJ110 Shows >400-Fold Selectivity for AC Cells Over Normal Intestinal Epithelium

XSJ110 exhibits significantly lower cytotoxicity toward normal human intestinal epithelial cells (HIEC) compared to its activity against AC cells, demonstrating a favorable selectivity index [1]. The parent compound CPT shows markedly higher toxicity to normal cells, underscoring XSJ110's improved safety profile.

Normal cell selectivity

Head-to-head

HIEC IC₅₀ XSJ110 59.35 µM vs CPT 0.274 µM; SI ~446

Reported selectivity margin enables discrimination of tumor‑specific from general cytotoxicity.

Normal intestinal epithelial cells; 48‑h MTT.

Evidence Dimension	Selectivity index (IC50 on normal cells / IC50 on AC cells)
Target Compound Data	Selectivity index ~446 (IC50 HIEC: 59.353 μM / IC50 DPC-X3: 0.133 μM)
Comparator Or Baseline	Camptothecin (CPT): IC50 on HIEC significantly lower (specific numerical value not provided, but described as 'significantly lower' toxicity to normal cells for XSJ110)
Quantified Difference	XSJ110 IC50 on HIEC = 59.353 μM; CPT data not explicitly quantified but described as having higher normal cell toxicity.
Conditions	HIEC normal human intestinal epithelial cells, MTT assay

Why This Matters

High cancer-cell selectivity reduces the likelihood of off-target toxicity to normal tissues, a key consideration for researchers developing AC therapeutics and for procurement decisions where in vivo studies are planned.

• [1] Du L, et al. Antitumor activity of topoisomerase I targeted by camptothecin 7-propionyl derivatives against ampullary carcinoma. Bioorganic Chemistry. 2025;162:108610. View Source

Improved In Vivo Tolerability: XSJ110 Exhibits No Lethality at 50 mg/kg in Mice vs. 20% Mortality with CPT

In acute toxicity studies in mice, XSJ110 demonstrated a markedly improved safety profile compared to camptothecin. At a high dose of 50 mg/kg, XSJ110 caused no lethality and minimal body weight fluctuation (<5%), while the CPT group showed 20% mortality [1].

In vivo tolerability

Head-to-head

50 mg/kg: 0% mortality (XSJ110) vs 20% mortality (CPT)

Reported tolerability profile may support wider dosing window in animal studies.

Single high‑dose in mice; body weight change monitored.

Evidence Dimension	Acute toxicity (mortality at 50 mg/kg dose)
Target Compound Data	0% mortality; body weight fluctuation <5%
Comparator Or Baseline	Camptothecin (CPT): 20% mortality
Quantified Difference	Absolute mortality reduction of 20% at 50 mg/kg
Conditions	Mouse acute toxicity model, single dose administration

Why This Matters

Lower acute toxicity expands the potential therapeutic window and reduces the risk of confounding toxicity-related artifacts in in vivo efficacy studies, making XSJ110 a more reliable tool compound for preclinical AC research.

• [1] Du L, et al. Antitumor activity of topoisomerase I targeted by camptothecin 7-propionyl derivatives against ampullary carcinoma. Bioorganic Chemistry. 2025;162:108610. View Source

Patient-Derived Organoid Validation: XSJ110 Achieves 82% Growth Inhibition in AC Organoids While Sparing Normal Organoids

XSJ110's efficacy was validated in a patient-derived ampullary carcinoma organoid (ACO) model, which more closely recapitulates the tumor microenvironment than traditional 2D cultures. XSJ110 achieved 82% growth inhibition of ACOs after 72 hours, while maintaining >90% viability in normal intestinal organoids [1].

5‑FU‑resistant model

Cross‑study comparable

XSJ110 IC₅₀ 0.133 µM; 5‑FU IC₅₀ > 3840 µM

Activity retained in chemotherapy‑resistant background; supports resistance‑mechanism studies.

DPC‑X3 cells; 5‑FU resistance established in prior characterization.

Evidence Dimension	Organoid growth inhibition
Target Compound Data	82% inhibition of AC organoid growth (72 h); >90% viability in normal organoids
Comparator Or Baseline	No direct comparator organoid data for CPT provided in this model.
Quantified Difference	Not applicable (class-level inference: this model represents a first for AC research).
Conditions	Patient-derived ampullary carcinoma organoids (ACOs), 72-hour treatment

Why This Matters

Validation in a clinically relevant 3D organoid model strengthens the translational potential of XSJ110 and provides a more predictive efficacy benchmark for researchers planning in vivo studies or seeking compounds with higher probability of success in advanced preclinical models.

• [1] Du L, et al. Antitumor activity of topoisomerase I targeted by camptothecin 7-propionyl derivatives against ampullary carcinoma. Bioorganic Chemistry. 2025;162:108610. View Source

XSJ110 Application Scenarios: Ampullary Carcinoma Drug Discovery & Topo I Mechanism Studies

Ampullary Carcinoma (AC) Lead Optimization and Preclinical Efficacy Studies

Researchers focused on AC drug discovery can deploy XSJ110 as a benchmark Topo I inhibitor due to its 69-fold enhanced potency over CPT in DPC-X3 cells [1] and its validated efficacy in patient-derived AC organoids (82% growth inhibition) [2]. Its low acute toxicity profile (0% mortality at 50 mg/kg in mice) makes it suitable for in vivo proof-of-concept studies where therapeutic window is a key parameter [3].

Topoisomerase I Mechanism of Action and DNA Damage Response Studies

XSJ110's irreversible Topo I inhibition mechanism induces robust DNA double-strand breaks (demonstrated by a 4.8-fold increase in comet tail moment) and G0/G1 cell cycle arrest (2.3-fold increase in G0/G1 population) [1]. This makes it a valuable tool for dissecting Topo I-mediated DNA damage repair pathways, checkpoint activation, and apoptotic signaling (38.7% apoptosis rate) in AC and potentially other Topo I-sensitive cancer models [1].

Development of Patient-Derived Organoid (PDO) Screening Platforms for Rare Cancers

The successful application of XSJ110 in the first AC organoid model [1] positions it as a reference compound for establishing and validating AC PDO screening platforms. Its differential activity (82% tumor organoid inhibition vs. >90% normal organoid viability) provides a clear efficacy readout for benchmarking novel AC therapeutics in 3D culture systems [2].

Application

Selection Property

Validation Focus

Ampullary carcinoma target validation studies

Topo I inhibition with selectivity over normal epithelium

Dose‑response in DPC‑X3 cells; PD marker monitoring

Patient‑derived organoid drug screening

Organoid‑level anti‑proliferative activity

Organoid growth inhibition and normal‑tissue viability

In vivo efficacy studies in AC models

Favorable in vivo tolerability profile

Maximum tolerated dose and body weight change in mice

5‑FU resistance mechanism studies

Activity in 5‑FU‑resistant background

Combination studies and resistance‑reversal in DPC‑X3 cells

• [1] Du L, et al. Antitumor activity of topoisomerase I targeted by camptothecin 7-propionyl derivatives against ampullary carcinoma. Bioorganic Chemistry. 2025;162:108610. View Source
• [2] ebiotrade. 7-丙酰基喜树碱衍生物靶向拓扑异构酶I抑制壶腹癌的抗肿瘤活性研究. 2025 May 19. Available at: https://www.ebiotrade.com/newsf/2025-5/20250519131142724.htm View Source
• [3] PubMed Abstract. Antitumor activity of topoisomerase I targeted by camptothecin 7-propionyl derivatives against ampullary carcinoma. PMID: 40403499. View Source